Cas no 61295-42-9 (2-Butanone, 3,3-dimethyl-1-[(2-methyl-3-furanyl)thio]-)
61295-42-9 structure
Product Name:2-Butanone, 3,3-dimethyl-1-[(2-methyl-3-furanyl)thio]-
CAS No:61295-42-9
MF:C11H16O2S
MW:212.308542251587
CID:485409
PubChem ID:54268626
Update Time:2025-04-19
2-Butanone, 3,3-dimethyl-1-[(2-methyl-3-furanyl)thio]- Chemical and Physical Properties
Names and Identifiers
-
- 2-Butanone, 3,3-dimethyl-1-[(2-methyl-3-furanyl)thio]-
- 3,3-dimethyl-1-(2-methylfuran-3-yl)sulfanylbutan-2-one
- 61295-42-9
- DTXSID30710185
- 3,3-Dimethyl-1-[(2-methylfuran-3-yl)sulfanyl]butan-2-one
- SCHEMBL11816133
-
- Inchi: 1S/C11H16O2S/c1-8-9(5-6-13-8)14-7-10(12)11(2,3)4/h5-6H,7H2,1-4H3
- InChI Key: RIOJJJNQLTXUHO-UHFFFAOYSA-N
- SMILES: S(C1C=COC=1C)CC(C(C)(C)C)=O
Computed Properties
- Exact Mass: 212.08718
- Monoisotopic Mass: 212.08710092g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 55.5Ų
Experimental Properties
- PSA: 30.21
2-Butanone, 3,3-dimethyl-1-[(2-methyl-3-furanyl)thio]- Related Literature
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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